(4R,6S)-4,6-Dimethylpiperidin-2-one

• IUPAC Name: (4R,6S)-4,6-dimethylpiperidin-2-one
• InChI: InChI=1S/C7H13NO/c1-5-3-6(2)8-7(9)4-5/h5-6H,3-4H2,1-2H3,(H,8,9)/t5-,6+/m1/s1
• InChI Key: FPAUAYUDQVPBDE-RITPCOANSA-N
• Canonical SMILES: CC1CC(NC(=O)C1)C
• Isomeric SMILES: C[C@@H]1C[C@@H](NC(=O)C1)C
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

• Antibiotic Research Gentamicin A, a related compound, belongs to the aminoglycoside class of antibiotics. It is produced by the soil bacterium Micromonospora purpurea and is used to treat severe bacterial infections such as pneumonia, sepsis, and endocarditis .
• Cancer Research Emerging evidence suggests that (4R,6S)-4,6-Dimethylpiperidin-2-one may suppress certain types of cancer cells by interfering with their protein synthesis .

Chemical Synthesis

• Enantioselective processes have been developed for the preparation of (4R,6S)-4-hydroxy-6-hydroxymethyl tetrahydropyran-2-one, a derivative of (4R,6S)-4,6-Dimethylpiperidin-2-one .

Cell Culture and Selection

• (4R,6S)-4,6-Dimethylpiperidin-2-one derivatives, such as G418 disulfate (geneticin), are used for selecting and maintaining prokaryotic and eukaryotic cells transfected with specific promoter constructs and resistance genes .

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